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Cat. No.: B080926 Get Quote

An In-depth Exploration of its Discovery, Application, and Methodologies for Researchers,

Scientists, and Drug Development Professionals.

Introduction
Sodium hexanitritocobaltate(III), commonly known as sodium cobaltinitrite, Na₃[Co(NO₂)₆], is

a coordination compound that has held a significant place in the annals of analytical chemistry.

[1][2] This inorganic salt is renowned for its ability to selectively precipitate potassium ions from

solution, a property that has been historically pivotal for the qualitative and quantitative

determination of potassium.[2] This technical guide provides a comprehensive overview of the

discovery of sodium cobaltinitrite as an analytical reagent, its chemical properties, and

detailed experimental protocols for its use in the analysis of potassium. The information is

tailored for researchers, scientists, and professionals in drug development who require a

thorough understanding of classical analytical techniques.

Historical Perspective: The Emergence of a Key
Reagent
The use of sodium cobaltinitrite as a reagent for potassium detection dates back to the late

19th and early 20th centuries. Observers such as Sadtler (1870) had noted the formation of

sparingly soluble double salts of potassium and sodium with cobaltinitrite.[2] However, it was

the work of de Koningh that popularized its use as a qualitative test for potassium.[2]

Subsequent investigations by Adie and Wood further elucidated the nature of the precipitate,
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identifying its composition as dipotassium sodium cobaltinitrite, K₂Na[Co(NO₂)₆]·H₂O.[2] This

discovery paved the way for the development of quantitative methods, including gravimetric

and volumetric (titrimetric) analyses, for the accurate estimation of potassium.[2]

Chemical and Physical Properties
Sodium cobaltinitrite is a yellow to orange-brown crystalline powder. A summary of its key

properties is presented in the table below.

Property Value References

Chemical Formula Na₃[Co(NO₂)₆] [1]

Molar Mass 403.94 g/mol

Appearance
Yellow to brownish-yellow

crystalline powder

Solubility in Water Soluble

Melting Point 220 °C (decomposes)

Formula of Precipitate with K⁺ K₂Na[Co(NO₂)₆]·H₂O [2]

Quantitative Data and Analytical Parameters
The analytical utility of sodium cobaltinitrite is underpinned by the low solubility of the

potassium-containing precipitate. The following table summarizes key quantitative parameters

associated with its use.
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Parameter Value Notes and References

Solubility of

K₂Na[Co(NO₂)₆]·H₂O

Approx. 1 part in 20,000 (in

10% acetic acid)

Based on titration with KMnO₄.

[2]

Detection Limit

(Spectrophotometric)
0.63 µg/L

For a newer

spectrophotometric method.[3]

Quantification Limit

(Spectrophotometric)
2.1 µg/L

For a newer

spectrophotometric method.[3]

Optimal pH Slightly acidic (acetic acid)
Prevents the precipitation of

cobalt hydroxide.

Interfering Ions
NH₄⁺, Rb⁺, Cs⁺, Tl⁺, Pb²⁺,

Hg₂²⁺

These ions can also form

precipitates with the reagent.

[4] Ammonium ions are a

common interference due to

their similar size and charge to

potassium ions.

Reaction Mechanism and Stoichiometry
The analytical application of sodium cobaltinitrite is based on a precipitation reaction. The

overall reaction for the determination of potassium is:

2K⁺ + Na⁺ + [Co(NO₂)₆]³⁻ → K₂Na[Co(NO₂)₆]↓ (yellow precipitate)

The formation of the hexanitritocobaltate(III) complex itself involves the oxidation of Co²⁺ to

Co³⁺ in the presence of excess nitrite ions.
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Reagent Formation

Analytical Reaction

Co²⁺

[Co(NO₂)₆]³⁻
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NaNO₂

CH₃COOH
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K⁺

K₂Na[Co(NO₂)₆]↓Na⁺

[Co(NO₂)₆]³⁻

Click to download full resolution via product page

Caption: Reaction pathway for the formation of the cobaltinitrite reagent and its subsequent

precipitation with potassium ions.

Experimental Protocols
Detailed methodologies for the key analytical techniques employing sodium cobaltinitrite are

provided below.
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Preparation of Sodium Cobaltinitrite Reagent
A commonly used procedure for preparing the reagent is as follows:

Solution A: Dissolve 113 g of cobalt acetate in 300 mL of water and add 100 mL of glacial

acetic acid.

Solution B: Dissolve 220 g of sodium nitrite in 400 mL of water.

Mix the two solutions and remove the evolved nitric oxide by passing a stream of air through

the solution.

Allow the solution to stand for 24 hours.

Filter the solution to remove any precipitate and make up the volume to 1 liter with distilled

water.[2]

Gravimetric Determination of Potassium
This method involves the precipitation of potassium as K₂Na[Co(NO₂)₆]·H₂O and weighing the

dried precipitate.
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Potassium-containing Sample Solution

Acidify with Acetic Acid

Add excess Sodium Cobaltinitrite Reagent

Allow Precipitate to form (e.g., overnight)

Filter through a weighed Gooch crucible

Wash precipitate with 10% Acetic Acid, then water

Dry the precipitate at 125°C to a constant weight

Weigh the dried precipitate (K₂Na[Co(NO₂)₆]·H₂O)

Calculate Potassium content

Click to download full resolution via product page

Caption: Experimental workflow for the gravimetric determination of potassium.
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Detailed Protocol:

Take a known volume of the potassium-containing sample solution.

Acidify the solution with a small amount of acetic acid.

Add a freshly prepared solution of sodium cobaltinitrite in excess.

Allow the mixture to stand for several hours, or overnight, to ensure complete precipitation.

[2]

Filter the yellow precipitate through a pre-weighed sintered glass crucible.

Wash the precipitate with cold 10% acetic acid until the washings are colorless, followed by a

final wash with a small amount of cold water.[2]

Dry the crucible and precipitate in an oven at 125 °C to a constant weight.

The weight of the precipitate (K₂Na[Co(NO₂)₆]·H₂O) is used to calculate the amount of

potassium.

Titrimetric (Volumetric) Determination of Potassium
This method involves the oxidation of the nitrite in the precipitate with a standardized solution

of potassium permanganate (KMnO₄).
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Precipitate K₂Na[Co(NO₂)₆]·H₂O (as in gravimetric method)

Dissolve the precipitate in a known excess of standardized KMnO₄ solution and H₂SO₄

Heat the solution to approximately 80-90°C

Back-titrate the excess KMnO₄ with a standardized solution of oxalic acid or a ferrous salt until the pink color disappears

Calculate the amount of KMnO₄ consumed by the nitrite, and subsequently the potassium content

Click to download full resolution via product page

Caption: Experimental workflow for the titrimetric determination of potassium.

Detailed Protocol:

Precipitate the potassium as K₂Na[Co(NO₂)₆]·H₂O as described in the gravimetric method

and filter it.

Transfer the precipitate and the filter paper to a beaker.

Add a known excess of a standardized potassium permanganate solution and an appropriate

amount of sulfuric acid.

Heat the solution to facilitate the oxidation of the nitrite ions by the permanganate. The

reaction is: 5K₂Na[Co(NO₂)₆] + 12KMnO₄ + 28H₂SO₄ → 5CoSO₄ + 5Na₂SO₄ + 11K₂SO₄ +

12MnSO₄ + 30HNO₃ + 13H₂O
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After the reaction is complete, the excess unreacted permanganate is determined by back-

titration with a standard solution of a reducing agent, such as oxalic acid or ferrous

ammonium sulfate, until the pink color of the permanganate disappears.

The amount of permanganate consumed is used to calculate the amount of nitrite, and thus

the amount of potassium in the original sample.

Spectrophotometric Determination of Potassium
A more recent development involves a spectrophotometric method based on the cobalt content

of the precipitate.

Detailed Protocol:

Precipitate the potassium as K₂Na[Co(NO₂)₆] as previously described.

Centrifuge the sample and discard the supernatant.

Wash the precipitate with 70% ethanol to remove any excess reagent.[5]

Dissolve the precipitate in concentrated hydrochloric acid. This results in the formation of a

bluish-green colored solution.[3]

Measure the absorbance of the solution at a wavelength of 623 nm.[3]

The concentration of potassium is determined by comparing the absorbance to a standard

curve prepared from known concentrations of potassium.[3]

Conclusion
The discovery and application of sodium cobaltinitrite as an analytical reagent represent a

significant milestone in the history of chemistry. While modern instrumental techniques such as

atomic absorption spectroscopy and ion-selective electrodes are now more commonly used for

potassium analysis due to their speed and sensitivity, the classical methods involving sodium
cobaltinitrite remain valuable for their accuracy and as important pedagogical tools. For

researchers and professionals in fields where a fundamental understanding of analytical

chemistry is crucial, knowledge of these methods provides a strong foundation. The detailed
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protocols and quantitative data presented in this guide offer a practical resource for the

application of this venerable analytical reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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